Cas no 1335-07-5 (Benzaldehyde, 2-hydroxymethyl-)

• Product Name: Benzaldehyde, 2-hydroxymethyl-
• CAS No: 1335-07-5
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 1233002
• Update Time: 2024-08-04

Benzaldehyde, 2-hydroxymethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxymethyl-

• Inchi： 1S/C8H8O2/c9-5-7-3-1-2-4-8(7)6-10/h1-5,10H,6H2
• InChI Key： XVHIUKSUZLPFCP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CO

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.184
• Boiling Point: 275.9°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.602
• PSA: 37.3